Cas no 328556-81-6 (4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• CAS No: 328556-81-6
• MF: C₁₆H₂₁N₃OS
• MW: 303.4224421978
• CID: 6450651
• Update Time: 2025-11-06

4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol
• 4-cyclohexyl-5-((m-tolyloxy)methyl)-4H-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 4-cyclohexyl-2,4-dihydro-5-[(3-methylphenoxy)methyl]-

• Inchi： 1S/C16H21N3OS/c1-12-6-5-9-14(10-12)20-11-15-17-18-16(21)19(15)13-7-3-2-4-8-13/h5-6,9-10,13H,2-4,7-8,11H2,1H3,(H,18,21)
• InChI Key： GKTJCTAQGYUVBZ-UHFFFAOYSA-N
• SMILES： N1=C(COC2=CC=CC(C)=C2)N(C2CCCCC2)C(=S)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 328556-81-6)

The compound 4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol (CAS No. 328556-81-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole-thiol core, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets.

In recent years, the demand for triazole derivatives has surged due to their versatility in medicinal chemistry. The 4-cyclohexyl-5-(3-methylphenoxy)methyl side chain enhances the compound's lipophilicity, which is crucial for improving membrane permeability in drug design. This property aligns with current trends in small-molecule therapeutics, where optimizing bioavailability is a key focus. Additionally, the thiol group offers reactive sites for further functionalization, making it a valuable intermediate in synthetic chemistry.

From an industrial perspective, CAS No. 328556-81-6 is often explored for its potential in crop protection formulations. The 3-methylphenoxy moiety contributes to its pesticidal activity, addressing growing concerns about sustainable agriculture. With global emphasis on green chemistry, this compound's eco-friendly profile positions it as a viable alternative to traditional agrochemicals. Its mechanism of action, possibly involving enzyme inhibition, is a hot topic in biochemical research.

Another area of interest is the compound's role in corrosion inhibition. The triazole-thiol structure has shown efficacy in protecting metal surfaces, a critical need in industries like automotive and aerospace. This application ties into broader discussions about material longevity and cost-effective maintenance solutions. Researchers are also investigating its use in polymer stabilization, where it could prevent degradation under UV exposure.

For those searching "synthesis of 4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol," recent studies highlight optimized routes using microwave-assisted reactions to improve yield and reduce waste. Such advancements align with the Principles of Green Chemistry, a frequently searched topic among chemists. The compound's spectroscopic characterization (e.g., NMR, IR) is also well-documented, aiding in quality control for industrial-scale production.

In summary, 4-cyclohexyl-5-(3-methylphenoxy)methyl-4H-1,2,4-triazole-3-thiol represents a multifaceted compound with applications spanning pharmaceuticals, agriculture, and materials science. Its CAS No. 328556-81-6 serves as a unique identifier for researchers navigating chemical databases. As innovation drives demand for high-performance compounds, this molecule continues to inspire cross-disciplinary exploration.